Cas no 1804890-28-5 (3-Chloro-6-methyl-2-nitropyridine)
1804890-28-5 structure
Product Name:3-Chloro-6-methyl-2-nitropyridine
CAS No:1804890-28-5
MF:C6H5ClN2O2
MW:172.569100141525
CID:4902810
Update Time:2023-08-20
3-Chloro-6-methyl-2-nitropyridine Chemical and Physical Properties
Names and Identifiers
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- 3-Chloro-6-methyl-2-nitropyridine
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- Inchi： 1S/C6H5ClN2O2/c1-4-2-3-5(7)6(8-4)9(10)11/h2-3H,1H3
- InChI Key： RDFOZHDPLIDDNV-UHFFFAOYSA-N
- SMILES： ClC1C=CC(C)=NC=1[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 159
- XLogP3: 2
- Topological Polar Surface Area: 58.7
3-Chloro-6-methyl-2-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029010091-250mg |
3-Chloro-6-methyl-2-nitropyridine |
1804890-28-5 | 95% | 250mg |
$1,058.40 | 2022-04-01 | |
| Alichem | A029010091-1g |
3-Chloro-6-methyl-2-nitropyridine |
1804890-28-5 | 95% | 1g |
$2,750.25 | 2022-04-01 |
3-Chloro-6-methyl-2-nitropyridine Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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